Cas no 954271-22-8 (3-(benzyloxy)benzene-1-sulfonamide)

• Product Name: 3-(benzyloxy)benzene-1-sulfonamide
• CAS No: 954271-22-8
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 5692615
• PubChem ID: 59009508
• Update Time: 2025-10-12

3-(benzyloxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• LGRGWRWXSLZUMN-UHFFFAOYSA-N
• EN300-1452980
• 3-benzyloxy-benzenesulfonamide
• Z1462024727
• SCHEMBL1013923
• 954271-22-8
• 3-(benzyloxy)benzene-1-sulfonamide
• Benzenesulfonamide, 3-(phenylmethoxy)-

• Inchi： 1S/C13H13NO3S/c14-18(15,16)13-8-4-7-12(9-13)17-10-11-5-2-1-3-6-11/h1-9H,10H2,(H2,14,15,16)
• InChI Key： LGRGWRWXSLZUMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 263.06161445g/mol
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(benzyloxy)benzene-1-sulfonamide

3-(Benzyloxy)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 954271-22-8, commonly referred to as 3-(benzyloxy)benzene-1-sulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzene ring substituted with a sulfonamide group at position 1 and a benzyloxy group at position 3. The sulfonamide group is a well-known functional group in medicinal chemistry, often associated with bioavailability and metabolic stability, while the benzyloxy group introduces additional electronic and steric effects that can influence the compound's reactivity and interactions.

Recent studies have highlighted the potential of 3-(benzyloxy)benzene-1-sulfonamide in various applications, particularly in the development of novel therapeutic agents. For instance, researchers have explored its role as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders. The compound's ability to modulate enzyme activity through its sulfonamide group has been extensively studied, with findings suggesting that it could serve as a lead compound for drug discovery efforts targeting conditions such as diabetes and obesity.

In addition to its enzymatic applications, 3-(benzyloxy)benzene-1-sulfonamide has also been investigated for its potential in materials science. Its aromatic structure and functional groups make it a promising candidate for use in the synthesis of advanced materials, such as high-performance polymers and organic semiconductors. Recent breakthroughs in this area have demonstrated that derivatives of this compound can exhibit exceptional electronic properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The synthesis of 3-(benzyloxy)benzene-1-sulfonamide typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the coupling of a benzene ring substituted with a hydroxyl group with a sulfonamide precursor, followed by subsequent functionalization to introduce the benzyloxy substituent. Researchers have optimized these reaction pathways to enhance efficiency and reduce costs, making large-scale production more feasible.

From an environmental perspective, the ecological impact of 3-(benzyloxy)benzene-1-sulfonamide has also been a topic of interest. Studies have shown that while the compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions, its persistence in the environment requires further investigation. Regulatory agencies are increasingly emphasizing the need for sustainable chemical practices, and understanding the environmental fate of compounds like this is crucial for their responsible use.

Looking ahead, the future of 3-(benzyloxy)benzene-1-sulfonamide seems promising, with ongoing research exploring its potential in areas such as nanotechnology and green chemistry. Its versatility as both a therapeutic agent and a material precursor underscores its importance in modern chemical research. As advancements continue to be made, this compound is likely to play an even more significant role in shaping the future of science and technology.